Cas no 199744-38-2 (2(5H)-Furanone, 5-(bromomethylene)-)
199744-38-2 structure
Product Name:2(5H)-Furanone, 5-(bromomethylene)-
CAS No:199744-38-2
MF:C5H3BrO2
MW:174.980120897293
CID:1391297
PubChem ID:329769931
Update Time:2025-04-20
2(5H)-Furanone, 5-(bromomethylene)- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone, 5-(bromomethylene)-
- 5-(bromomethylidene)furan-2-one
- Furanone C-56
- 5-(Bromomethylene)-2(5H)-furanone, >=95.0% (HPLC)
- CHEMBL4454202
- starbld0003552
- 5-(Bromomethylene)furan-2(5H)-one
- 5-(bromomethylene)-2(5h)-furanone
- (5E)-5-(bromomethylidene)furan-2-one
- J-012907
- 199744-38-2
-
- MDL: MFCD27952929
- Inchi: 1S/C5H3BrO2/c6-3-4-1-2-5(7)8-4/h1-3H/b4-3+
- InChI Key: LKFZLSZOWSMZDX-ONEGZZNKSA-N
- SMILES: Br/C=C1\C=CC(=O)O\1
Computed Properties
- Exact Mass: 173.93159
- Monoisotopic Mass: 173.93164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Melting Point: 82-86 °C
- PSA: 26.3
2(5H)-Furanone, 5-(bromomethylene)- Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
2(5H)-Furanone, 5-(bromomethylene)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AB09086-10mg |
2(5H)-Furanone, 5-(bromomethylene)- |
199744-38-2 | 10mg |
$250.00 | 2024-04-20 | ||
| A2B Chem LLC | AB09086-100mg |
2(5H)-Furanone, 5-(bromomethylene)- |
199744-38-2 | 100mg |
$842.00 | 2024-04-20 | ||
| A2B Chem LLC | AB09086-1g |
2(5H)-Furanone, 5-(bromomethylene)- |
199744-38-2 | 1g |
$3800.00 | 2024-04-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396606-10mg |
5-(Bromomethylene)-2(5H)-furanone, |
199744-38-2 | 10mg |
¥1354.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396606-10 mg |
5-(Bromomethylene)-2(5H)-furanone, |
199744-38-2 | 10mg |
¥1,354.00 | 2023-07-11 |
2(5H)-Furanone, 5-(bromomethylene)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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